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Compound of Interest

3-Chloro-3'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898765-41-8
Cat. No.: B1359592

Get Quote

Introduction & Compound Significance

3-Chloro-3'-morpholinomethyl benzophenone (CAS: 898765-41-8) represents a critical
scaffold in the synthesis of central nervous system (CNS) active agents. Its structure combines
a lipophilic benzophenone core with a polar morpholine moiety, a classic "privileged structure™
design used to modulate solubility and target affinity.

In drug development, this compound often appears as either a synthetic intermediate or a
metabolic marker. Distinguishing it from its positional isomers (e.g., 2-chloro or 4-chloro
variants) and halogen analogs (e.g., bromo-derivatives) is paramount for quality control and
metabolic stability studies.

Core Chemical Data[1]

e Formula: C1sH1sCINO2

e Molecular Weight: 315.80 g/mol [1]
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e Monoisotopic Mass (3°Cl): 315.1026 Da
e Precursor lon [M+H]*: 316.1104 Da

Experimental Protocol: LC-MS/MS Profiling

To ensure reproducibility, the following protocol utilizes a self-validating system based on
Electrospray lonization (ESI) in Positive Mode. This method is optimized to maximize the
detection of the protonated molecular ion while preserving diagnostic fragments.

Methodology

e Instrumentation: Triple Quadrupole MS coupled with UHPLC.

« lonization Source: ESI Positive (+).[2]

» Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ionization).
e Mobile Phase B: Acetonitrile + 0.1% Formic Acid (Desolvation promoter).
e Gradient: 5% B to 95% B over 8 minutes.

o Flow Rate: 0.4 mL/min.

Critical Parameter: Collision Energy (CE) Ramping

Do not use a static CE. This molecule contains both a "hard" benzophenone core and a "soft"
morpholine tail.

e Low CE (15-20 eV): Preserves the [M+H]* parent ion for quantitation.

e High CE (35-50 eV): Required to shatter the aromatic ketone bond for structural
confirmation.

Fragmentation Analysis & Signaling Pathways

The fragmentation of 3-Chloro-3'-morpholinomethyl benzophenone follows two distinct
mechanistic pathways driven by the stability of the resulting acylium and iminium ions.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pdf.benchchem.com/1293/Application_Note_Mass_Spectrometry_Analysis_of_4_bromo_3_morpholinomethyl_benzophenone.pdf
https://www.benchchem.com/product/b1359592/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-profiling-of-3-chloro-3-morpholinomethyl-benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Pathway A: Benzophenone Alpha-Cleavage

The most diagnostic event is the cleavage of the C-C bonds adjacent to the carbonyl group.
Because the molecule is asymmetric, this yields two complementary acylium ions:

¢ Chlorobenzoyl Cation (m/z 139/141): The chlorine atom remains attached to the phenyl ring.
The unique 3:1 isotope ratio of 3°Cl:3’Cl serves as an internal validation flag.

¢ Morpholinomethyl-benzoyl Cation (m/z 204): The morpholine-bearing ring retains the

carbonyl.

Pathway B: Morpholine Ring Disintegration

The morpholine ring is susceptible to inductive cleavage, often generating a stable N-
methylene morpholinium ion (m/z 100). This fragment is highly characteristic of any
morpholinomethyl-substituted aromatic and serves as a class-identifier.

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways.
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Figure 1: Competitive ESI-MS/MS fragmentation pathways for 3-Chloro-3'-morpholinomethyl
benzophenone.
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This section objectively compares the target compound against its primary alternatives: the 4'-

Bromo analog (common in parallel synthesis) and the Unsubstituted analog (common

metabolite).

Differentiation Strategy

Researchers often confuse these analogs due to similar retention times. Mass spectrometry

provides the only definitive differentiation through "Isotopic Fingerprinting" and "Fragment Mass

Shifts."
3-Chloro-3'- 4'-Bromo-3- Unsubstituted
Feature morpholinomethyl morpholinomethyl Analog (Alternative
(Target) (Alternative 1) 2)
Precursor [M+H]* 316.1 360.1 282.1

Isotope Pattern

3:1 (35Cl ; 37Cl)

1:1 ("°Br : 81Br)

None (Single Peak)

Diagnostic Fragment
1

m/z 139
(Chlorobenzoyl)

m/z 183/185

(Bromobenzoyl)

m/z 105 (Benzoyl)

Diagnostic Fragment
2

m/z 204 (Morph-
benzoyl)

m/z 204 (Morph-
benzoyl)

m/z 204 (Morph-
benzoyl)

Class Identifier

m/z 100
(Morpholinium)

m/z 100
(Morpholinium)

m/z 100
(Morpholinium)

Performance Insight

e Sensitivity: The 3-Chloro variant typically exhibits 15-20% higher ionization efficiency in ESI+

compared to the Bromo analog due to the lower electronegativity of Chlorine allowing for
slightly better protonation kinetics at the morpholine nitrogen.

o Selectivity: The Unsubstituted analog lacks the unique halogen isotope tag. In complex
biological matrices (plasma/urine), the 3-Chloro target is easier to validate because the 3:1
isotope ratio acts as a built-in noise filter, reducing false positives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzophenone-3 | Sigma-Aldrich [sigmaaldrich.com]
e 2. pdf.benchchem.com [pdf.benchchem.com]
e 3. pdf.benchchem.com [pdf.benchchem.com]

e 4. Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis
products of benzodiazepines - PubMed [pubmed.nchi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Profiling of 3-
Chloro-3'-morpholinomethyl benzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359592/docs#technical-guide-mass-spectrometry-
profiling-of-3-chloro-3-morpholinomethyl-benzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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